3-Methyl-2-hexenoic acid
3-Methyl-2-hexenoic acid
(2E)-3-methylhex-2-enoic acid is a monounsaturated fatty acid that is (2E)-hexenoic acid in which the hydrogen at position 3 has been replaced by a methyl group. A malodourous component in the sweat of schizophrenics. It is a short-chain fatty acid, a monounsaturated fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a (2E)-hexenoic acid. It is a conjugate acid of a (2E)-3-methylhex-2-enoate.
Brand Name:
Vulcanchem
CAS No.:
27960-21-0
VCID:
VC20739714
InChI:
InChI=1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+
SMILES:
CCCC(=CC(=O)O)C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
3-Methyl-2-hexenoic acid
CAS No.: 27960-21-0
Cat. No.: VC20739714
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (2E)-3-methylhex-2-enoic acid is a monounsaturated fatty acid that is (2E)-hexenoic acid in which the hydrogen at position 3 has been replaced by a methyl group. A malodourous component in the sweat of schizophrenics. It is a short-chain fatty acid, a monounsaturated fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a (2E)-hexenoic acid. It is a conjugate acid of a (2E)-3-methylhex-2-enoate. |
|---|---|
| CAS No. | 27960-21-0 |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | (E)-3-methylhex-2-enoic acid |
| Standard InChI | InChI=1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+ |
| Standard InChI Key | NTWSIWWJPQHFTO-AATRIKPKSA-N |
| Isomeric SMILES | CCC/C(=C/C(=O)O)/C |
| SMILES | CCCC(=CC(=O)O)C |
| Canonical SMILES | CCCC(=CC(=O)O)C |
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